Cas no 332382-72-6 (N-(4,6-Dimethylpyrimidin-2-yl)-3,4-dihydroisoquinoline-2(1H)-carboximidamide)

• Product Name: N-(4,6-Dimethylpyrimidin-2-yl)-3,4-dihydroisoquinoline-2(1H)-carboximidamide
• CAS No: 332382-72-6
• MF: C₁₆H₁₉N₅
• MW: 281.355562448502
• MDL: MFCD01872401
• CID: 3071700
• PubChem ID: 9594427
• Update Time: 2025-10-29

N-(4,6-Dimethylpyrimidin-2-yl)-3,4-dihydroisoquinoline-2(1H)-carboximidamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-Dimethyl-pyrimidin-2-yl)-3,4-dihydro-1H-isoquinoline-2-carboxamidine
• STK023446
• N-(4,6-Dimethyl-2-pyrimidinyl)-3,4-dihydro-2(1H)-isoquinolinecarboximidamide #
• CBMicro_041111
• LDZFOFPMHWIWHT-UHFFFAOYSA-N
• N-(4,6-dimethylpyrimidin-2-yl)-3,4-dihydroisoquinoline-2(1H)-carboximidamide
• SR-01000314467-1
• LS-05709
• N-(4,6-Dimethyl-2-pyrimidinyl)-3,4-dihydro-2(1H)-isoquinolinecarboximidamide
• 2-Isoquinolinecarboximidamide, 1,2,3,4-tetrahydro-N'-(4,6-dimethyl-2-pyrimidyl)-
• N-(4,6-dimethylpyrimidin-2-yl)-1,2,3,4-tetrahydroisoquinoline-2-carboximidamide
• BIM-0041176.P001
• CS-0316163
• 332382-72-6
• MFCD01872401
• SR-01000314467
• ALBB-017466
• AG-205/13866062
• 2(1H)-isoquinolinecarboximidamide, N-(4,6-dimethyl-2-pyrimidinyl)-3,4-dihydro-
• AKOS002234438
• N'-(4,6-dimethylpyrimidin-2-yl)-3,4-dihydro-1H-isoquinoline-2-carboximidamide
• SR-01000314467-2
• N-(4,6-Dimethylpyrimidin-2-yl)-3,4-dihydroisoquinoline-2(1H)-carboximidamide

• MDL： MFCD01872401
• Inchi： 1S/C16H19N5/c1-11-9-12(2)19-16(18-11)20-15(17)21-8-7-13-5-3-4-6-14(13)10-21/h3-6,9H,7-8,10H2,1-2H3,(H2,17,18,19,20)
• InChI Key： LDZFOFPMHWIWHT-UHFFFAOYSA-N
• SMILES： N1(/C(/N)=N/C2N=C(C)C=C(C)N=2)CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 281.16404563Da
• Monoisotopic Mass: 281.16404563Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.4Ų

N-(4,6-Dimethylpyrimidin-2-yl)-3,4-dihydroisoquinoline-2(1H)-carboximidamide Security Information

• HazardClass：IRRITANT
• Storage Condition：(BD508394)

Additional information on N-(4,6-Dimethylpyrimidin-2-yl)-3,4-dihydroisoquinoline-2(1H)-carboximidamide

N-(4,6-Dimethylpyrimidin-2-yl)-3,4-dihydroisoquinoline-2(1H)-carboximidamide (CAS No. 332382-72-6): An Overview of a Promising Compound in Medicinal Chemistry

N-(4,6-Dimethylpyrimidin-2-yl)-3,4-dihydroisoquinoline-2(1H)-carboximidamide (CAS No. 332382-72-6) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of isoquinolines and is characterized by its complex molecular architecture, which includes a pyrimidine moiety and a dihydroisoquinoline scaffold. The combination of these structural elements imparts a range of biological activities, making it a subject of extensive research.

The chemical structure of N-(4,6-Dimethylpyrimidin-2-yl)-3,4-dihydroisoquinoline-2(1H)-carboximidamide (CAS No. 332382-72-6) is particularly noteworthy for its potential in drug discovery and development. The dihydroisoquinoline core is known for its ability to interact with various biological targets, including enzymes and receptors, while the pyrimidine moiety adds additional functionality and specificity. This dual functionality makes the compound a promising candidate for the treatment of various diseases.

Recent studies have highlighted the potential of N-(4,6-Dimethylpyrimidin-2-yl)-3,4-dihydroisoquinoline-2(1H)-carboximidamide in the context of cancer therapy. Research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell cycle regulation and DNA synthesis.

In addition to its antiproliferative properties, N-(4,6-Dimethylpyrimidin-2-yl)-3,4-dihydroisoquinoline-2(1H)-carboximidamide has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-(4,6-Dimethylpyrimidin-2-yl)-3,4-dihydroisoquinoline-2(1H)-carboximidamide has been another area of focus in recent research. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its development as a therapeutic agent. The compound's high oral bioavailability and low toxicity profile make it an attractive candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of N-(4,6-Dimethylpyrimidin-2-yl)-3,4-dihydroisoquinoline-2(1H)-carboximidamide in human subjects. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore the full therapeutic potential of this compound.

In conclusion, N-(4,6-Dimethylpyrimidin-2-yl)-3,4-dihydroisoquinoline-2(1H)-carboximidamide (CAS No. 332382-72-6) represents a promising compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for the development of novel therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in drug discovery and development.